N,N-Dialkylcarbamato complexes as precursors for the chemical implantation of metal cations on a silica support
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A705333I
Abstract
Implantation of platinum(ii) on a commercial silica has been carried out under mild conditions by usingN,N-dialkylcarbamato complexes as reactive precursors, in a biphasic liquid/solid system, carbon dioxide and secondary amine being released during the reaction with the acidic silanol groups of the support. Information about the coordination sphere of the silica-supported platinum(ii) has been obtained by IR, XPS, solid-state NMR spectroscopy and WAXS measurements, which agree with chemical evidence. Reduction, either thermal or with dihydrogen, produces platinum nanoparticles, which were studied by conventional techniques and shown to be catalytically active in the hydrogenation of cyclohexene.
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Journal Nameļ¼Journal of Materials Chemistry
Research Products
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CAS no.: 10445-91-7
